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Compound of Interest

Compound Name:
Ethyl 4-aminothiazole-5-

carboxylate

Cat. No.: B176662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Ethyl 4-aminothiazole-5-carboxylate, a key intermediate in

pharmaceutical synthesis. Understanding the stability profile of this compound is critical for

ensuring its quality, purity, and performance in drug development and manufacturing

processes. This document outlines potential degradation pathways, recommended storage and

handling procedures, and generalized experimental protocols for conducting stability studies.

Overview of Chemical Stability
Ethyl 4-aminothiazole-5-carboxylate is a solid, pale yellow powder that is sensitive to heat,

moisture, and light.[1] Its chemical structure, featuring an aminothiazole ring and an ethyl ester

group, presents several potential pathways for degradation under stress conditions. The

primary stability concerns include hydrolysis, oxidation, and photodegradation.

Table 1: Summary of Physicochemical Properties and Stability Information
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Parameter Value/Information Source

CAS Number 152300-59-9

Molecular Formula C₆H₈N₂O₂S

Molecular Weight 172.21 g/mol

Physical State Solid, powder/crystal [1]

Appearance White to Yellow to Orange

Melting Point 159.0 to 163.0 °C

Solubility
Insoluble in water, slightly

soluble in Methanol

Sensitivity
Heat, moisture, and light

sensitive
[1]

Recommended Storage and Handling
To maintain the integrity and purity of Ethyl 4-aminothiazole-5-carboxylate, strict adherence

to proper storage and handling protocols is essential.

Table 2: Recommended Storage and Handling Conditions

Condition Recommendation

Temperature Refrigerated (0-10°C)

Atmosphere Store under an inert gas.

Container Keep container tightly closed.

Environment Store in a dry and well-ventilated place.

Light Exposure Protect from light.

For handling, it is advised to use personal protective equipment (PPE), including eye shields

and gloves.[2] Handling should occur in a well-ventilated area to avoid inhalation of dust.
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Potential Degradation Pathways
Forced degradation studies are crucial for identifying potential degradation products and

understanding the stability of a molecule.[3][4] While specific degradation data for Ethyl 4-
aminothiazole-5-carboxylate is not readily available in the public domain, potential

degradation pathways can be inferred from its chemical structure and studies on analogous

compounds.

Hydrolytic Degradation
The ester linkage in Ethyl 4-aminothiazole-5-carboxylate is susceptible to hydrolysis under

both acidic and basic conditions. This reaction would yield 4-aminothiazole-5-carboxylic acid

and ethanol.

Ethyl 4-aminothiazole-5-carboxylate

4-aminothiazole-5-carboxylic acid
  H+ or OH- / H₂O

Ethanol

  H+ or OH- / H₂O

Photodegradation Pathways

Ethyl 4-aminothiazole-5-carboxylate

Decarboxylation Product
(4-aminothiazole)

UV Light

Ring-Opening Products
(e.g., carbodiimides, cyanamides)

UV Light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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